2-(5-Amino-2-methoxyphenyl)ethanol
Overview
Description
“2-(5-Amino-2-methoxyphenyl)ethanol” is a compound that likely contains an amino group (-NH2), a methoxy group (-OCH3), and an ethanol group (-CH2CH2OH) attached to a phenyl ring (a variant of a benzene ring). The exact properties and characteristics of this compound would depend on the specific arrangement of these groups on the phenyl ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable precursor containing the phenyl ring with reagents that would introduce the amino, methoxy, and ethanol groups. The exact synthesis process would depend on the desired arrangement of these groups on the phenyl ring .Molecular Structure Analysis
The molecular structure of “2-(5-Amino-2-methoxyphenyl)ethanol” would be characterized by the presence of an amino group, a methoxy group, and an ethanol group attached to a phenyl ring. The exact structure would depend on the specific arrangement of these groups on the phenyl ring .Chemical Reactions Analysis
The chemical reactions involving “2-(5-Amino-2-methoxyphenyl)ethanol” would depend on the specific arrangement of the amino, methoxy, and ethanol groups on the phenyl ring. The presence of these functional groups could allow for a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(5-Amino-2-methoxyphenyl)ethanol” would depend on its specific molecular structure. These could include properties such as solubility, melting point, boiling point, and reactivity .Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(5-amino-2-methoxyphenyl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-12-9-3-2-8(10)6-7(9)4-5-11/h2-3,6,11H,4-5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQAHQFLGDQZLPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)CCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40598138 |
Source
|
| Record name | 2-(5-Amino-2-methoxyphenyl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40598138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Amino-2-methoxyphenyl)ethanol | |
CAS RN |
354516-88-4 |
Source
|
| Record name | 2-(5-Amino-2-methoxyphenyl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40598138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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